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Compound of Interest

Compound Name: LEO 39652

Cat. No.: B8144546

This document provides detailed guidance on the proper handling and disposal of LEO 39652,
a "dual-soft" phosphodiesterase-4 (PDE4) inhibitor, intended for researchers, scientists, and
drug development professionals. The following procedures are designed to ensure safety and
compliance with standard laboratory practices.

Chemical and Safety Data Summary

LEO 39652 is designed to be rapidly metabolized in the body to inactive metabolites, which
contributes to its safety profile.[1] According to its Safety Data Sheet (SDS), it is not classified
as a hazardous substance under SARA Title II.[2] However, standard laboratory precautions
should always be observed.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8144546?utm_src=pdf-interest
https://www.benchchem.com/product/b8144546?utm_src=pdf-body
https://www.benchchem.com/product/b8144546?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33054196/
https://chemistry.mtsu.edu/wp-content/uploads/sites/57/2024/07/Disposal-of-Nonhazardous-Laboratory-Waste-Chemicals-as-Trash.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Information Source

Isobutyl 1-[8-Methoxy-5-(1-
) 0x0-3 H-isobenzofuran-5-yl)-[2]
Chemical Name ) o MedChemExpress SDS
[3]triazolo[1,5- a]pyridin-2-

ylcyclopropanecarboxylate

Hazard Classification No SARA Hazards [2]

] Inhalation, eye and skin
Primary Route of Exposure ) ) MedChemExpress SDS
contact, ingestion

) ) Safety glasses, chemical-
Personal Protective Equipment ] MedChemExpress SDS
resistant gloves, lab coat

Immediately flush with large
First Aid - Eye Contact amounts of water, call a MedChemExpress SDS

physician.

) ) ) Wash off with soap and plenty
First Aid - Skin Contact o MedChemExpress SDS
of water, call a physician.

Do NOT induce vomiting.
Never give anything by mouth

First Aid - Ingestion to an unconscious person. MedChemExpress SDS
Rinse mouth with water.

Consult a physician.

Use personal protective
) equipment. Sweep up and
Spill Response ) ) MedChemExpress SDS
shovel. Keep in suitable,

closed containers for disposal.

Experimental Protocol: Disposal of LEO 39652

The following step-by-step protocol outlines the recommended procedure for the disposal of
LEO 39652 from a laboratory setting. This procedure is based on general guidelines for non-
hazardous chemical waste.[3][4][5]

Materials:
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o Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-
resistant gloves

o Chemical waste container, clearly labeled
e Sealable bags for solid waste

e A suitable solvent for rinsing (e.g., ethanol or as recommended by your institution's safety
office)

e Access to a designated chemical waste disposal service
Procedure:
e Initial Assessment:

o Consult your institution's Environmental Health and Safety (EHS) office for specific
guidelines on non-hazardous chemical waste disposal.

o Ensure you are wearing the appropriate PPE before handling the chemical.

o Disposal of Unused Solid LEO 39652:

o

Carefully transfer the unused solid LEO 39652 into a designated and clearly labeled
chemical waste container.

[¢]

Do not mix with other chemical waste unless approved by your EHS office.

[e]

Seal the container securely.

o

Arrange for pickup by your institution's hazardous waste disposal service.
» Disposal of Solutions Containing LEO 39652:

o Do not pour solutions containing LEO 39652 down the drain unless explicitly permitted by
your institution's EHS office for non-hazardous waste.
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o If drain disposal is not permitted, collect the solution in a designated liquid chemical waste
container.

o Ensure the container is properly labeled with the contents and sealed.

o Arrange for pickup by your institution's hazardous waste disposal service.

» Disposal of Empty LEO 39652 Containers:
o Triple rinse the empty container with a suitable solvent (e.g., ethanol).[4]

o Collect the first rinseate as chemical waste and add it to your liquid waste container.[6]
Subsequent rinses may be permissible for drain disposal, pending EHS approval.

o Allow the container to air dry completely in a well-ventilated area, such as a fume hood.
o Once clean and dry, deface or remove the original label to prevent misuse.[6]

o The clean, dry, and defaced container can typically be disposed of in the regular laboratory
glass or solid waste stream.[4][6]

» Disposal of Contaminated Labware:

o Items such as gloves, weighing paper, and pipette tips that are contaminated with LEO
39652 should be placed in a sealed bag and disposed of as solid chemical waste.

o Label the bag clearly as "Solid Waste Contaminated with LEO 39652."
o Place the sealed bag in the designated solid chemical waste container.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of LEO
39652 and associated materials.
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Caption: LEO 39652 Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for LEO
39652]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8144546#leo-39652-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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